Cas no 2411243-48-4 (N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide)

• Product Name: N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide
• CAS No: 2411243-48-4
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 6158681
• PubChem ID: 165767073
• Update Time: 2025-11-06

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26595742
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide
• Z1599689023
• 2411243-48-4

• Inchi： 1S/C19H24N2O4/c1-2-17(22)21-15-8-6-14(7-9-15)18(23)20-12-16-13-24-19(25-16)10-4-3-5-11-19/h2,6-9,16H,1,3-5,10-13H2,(H,20,23)(H,21,22)
• InChI Key： QSIVMJQFPMKPEL-UHFFFAOYSA-N
• SMILES： O1C(CNC(C2C=CC(=CC=2)NC(C=C)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.7Ų

Additional information on N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide

Recent Advances in the Study of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide (CAS: 2411243-48-4)

In recent years, the compound N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide (CAS: 2411243-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique spirocyclic and acrylamide functionalities, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and enzyme inhibition. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific exploration.

The structural complexity of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide offers a versatile scaffold for medicinal chemistry. Recent studies have focused on its synthesis, optimization, and biological evaluation. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, making it a viable candidate for further preclinical testing.

One of the most compelling aspects of this compound is its potential as a covalent inhibitor. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated its ability to selectively bind to cysteine residues in target proteins, a mechanism that could be leveraged for the development of therapies against diseases such as cancer and autoimmune disorders. The acrylamide group in the molecule plays a critical role in this covalent binding, and modifications to this moiety are currently being explored to enhance specificity and reduce off-target effects.

In addition to its inhibitory properties, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide has been investigated for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews reported its incorporation into polymeric nanoparticles, where it facilitated controlled release of anticancer agents. The spirocyclic component of the molecule contributed to the stability of these nanoparticles, while the acrylamide group allowed for surface functionalization, enabling targeted delivery to tumor tissues.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have revealed variable bioavailability, prompting researchers to explore prodrug strategies and formulation optimizations. Furthermore, the long-term safety profile of this molecule requires thorough investigation, as preliminary toxicity studies have indicated potential hepatotoxicity at higher doses. Ongoing research aims to address these limitations through structural analogs and combination therapies.

In conclusion, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-4-(prop-2-enamido)benzamide (CAS: 2411243-48-4) represents a promising avenue for therapeutic development, with applications ranging from targeted inhibition to advanced drug delivery. Continued research efforts are essential to fully unlock its potential and overcome existing challenges. The integration of computational modeling and high-throughput screening may further accelerate the discovery of optimized derivatives, paving the way for future clinical applications.